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Compound of Interest

Compound Name: Fba 185

Cat. No.: B1194197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

fluorescent brightener Fba 185 (CAS 2866-43-5), also known as Optical Brightener EBF.

Adherence to these procedures is critical for ensuring laboratory safety and maintaining

experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Fba 185 is a chemical that requires careful handling due to its potential hazards. It can cause

skin irritation, serious eye irritation, and may lead to an allergic skin reaction.[1] Therefore, the

use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Fba 185
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[2][3]

Skin Protection

Wear chemical-resistant, impervious gloves

(e.g., nitrile rubber, standard EN 374).[1][2]

Wear a lab coat or other protective clothing.[2]

[3]

Respiratory Protection

In case of inadequate ventilation or dust

formation, use a NIOSH (US) or CEN (EU)

approved particulate respirator.[2] For

firefighting, a self-contained breathing apparatus

is necessary.[2][3]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure and maintain the chemical's

stability.

Operational Plan: Step-by-Step Handling

Ventilation: Always handle Fba 185 in a well-ventilated area, preferably in a chemical fume

hood.[1][4]

Avoid Contact: Prevent contact with skin and eyes.[2][3] Avoid breathing dust, fumes, or

vapors.[1][2]

Prevent Dust Formation: Minimize the generation of dust during handling.[2][3]

Hygiene: Wash hands thoroughly after handling.[1][2] Contaminated clothing should be

removed and washed before reuse.[5]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[4] Keep

away from ignition sources.[4]
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Logical Workflow for Safe Handling of Fba 185

Safe Handling Workflow for Fba 185
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Caption: A logical workflow for the safe handling of Fba 185, from preparation to post-handling

procedures.

Disposal Plan
Proper disposal of Fba 185 and its containers is essential to prevent environmental

contamination.

Step-by-Step Disposal Guidance

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled

hazardous waste container.[1]

Environmental Precaution: Do not allow the product to enter drains or waterways.[1][4]

Licensed Disposal: Arrange for disposal through a licensed disposal company.[1]

Container Disposal: Dispose of contaminated packaging as unused product, following official

regulations.[4]

Experimental Protocol: Staining Microorganisms
The following is a detailed methodology for a common application of fluorescent brighteners

like Fba 185 in staining microorganisms for fluorescence microscopy. This protocol is adapted

from procedures for similar fluorescent brighteners and may require optimization.[1]
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Reagent Preparation

Stock Solution (1.0% w/v):

Weigh 1.0 g of Fba 185 powder.

Dissolve in 100 mL of sterile distilled water.

Store in a dark, amber bottle at 4°C. This solution is stable for several months.[1]

Working Solution (0.1% w/v):

Dilute the 1.0% stock solution 1:10 with sterile distilled water (e.g., 1 mL of stock solution

to 9 mL of distilled water).

Prepare the working solution fresh before each use.[1]

Staining Procedure

Sample Preparation: Prepare a smear of the microbial culture on a clean microscope slide

and air dry.

Staining: Flood the smear with the 0.1% Fba 185 working solution.

Incubation: Incubate for 3-5 minutes at room temperature in the dark.[1]

Washing: Gently rinse the slide with distilled water to remove excess stain.[1]

Drying and Mounting: Allow the slide to air dry completely. Add a drop of mounting medium

and a coverslip.

Visualization: Observe under a fluorescence microscope with a UV filter set (e.g., excitation

around 365 nm and emission around 450 nm).[1]

Experimental Workflow for Staining Protocol
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Experimental Workflow for Microbial Staining with Fba 185

Reagent Preparation

Staining Procedure

Visualization
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(UV Excitation)
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Caption: A step-by-step workflow for staining microorganisms using Fba 185 for fluorescence

microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1194197?utm_src=pdf-body
https://www.benchchem.com/product/b1194197?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Non_specific_Staining_of_Microorganisms_with_Fluorescent_Brightener_85.pdf
http://www.dyestuffintermediates.com/fluorescent-brightener/fluorescent-brightener-185.html
https://pubmed.ncbi.nlm.nih.gov/13719766/
https://pubmed.ncbi.nlm.nih.gov/13719766/
https://www.nbinno.com/article/dyes/chemical-advantage-why-fluorescent-brightener-185-key-products-qn
https://www.medchemexpress.com/fluorescent-brightener-185.html
https://www.benchchem.com/product/b1194197#personal-protective-equipment-for-handling-fba-185
https://www.benchchem.com/product/b1194197#personal-protective-equipment-for-handling-fba-185
https://www.benchchem.com/product/b1194197#personal-protective-equipment-for-handling-fba-185
https://www.benchchem.com/product/b1194197#personal-protective-equipment-for-handling-fba-185
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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